![molecular formula C19H22N6O2S B2709778 3-(4-(benzylsulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine CAS No. 1396883-30-9](/img/structure/B2709778.png)
3-(4-(benzylsulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-(benzylsulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promise in a variety of applications, including as a tool for studying biological systems and as a potential therapeutic agent. In
Scientific Research Applications
3-(4-(benzylsulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine has been used in a variety of scientific research applications. One such application is as a tool for studying protein-protein interactions. This compound has been shown to bind to specific proteins and disrupt their interactions, providing insights into the mechanisms of these interactions and potential therapeutic targets. Additionally, this compound has been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of certain cancer cells.
Mechanism of Action
The mechanism of action of 3-(4-(benzylsulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine involves its ability to bind to specific proteins and disrupt their interactions. This compound has been shown to bind to a variety of proteins, including those involved in cancer cell growth and survival. By disrupting these interactions, this compound can potentially inhibit cancer cell growth and promote cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(4-(benzylsulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine are still being studied. However, this compound has been shown to have potential anti-cancer effects, as well as effects on protein-protein interactions. Additionally, this compound has been studied for its potential use in treating other diseases, such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(4-(benzylsulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine in lab experiments is its ability to selectively bind to specific proteins and disrupt their interactions. This makes it a useful tool for studying protein-protein interactions and potential therapeutic targets. However, one limitation is that this compound can be difficult to synthesize and purify, which can limit its availability for research purposes.
Future Directions
There are several future directions for research on 3-(4-(benzylsulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine. One direction is to further explore its potential as a therapeutic agent for cancer and other diseases. Additionally, this compound could be studied in more detail to better understand its mechanism of action and potential applications in other areas of research, such as neuroscience and immunology. Finally, new synthesis methods and purification techniques could be developed to make this compound more readily available for research purposes.
In conclusion, 3-(4-(benzylsulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine is a promising compound for scientific research. Its ability to selectively bind to specific proteins and disrupt their interactions makes it a useful tool for studying protein-protein interactions and potential therapeutic targets. While there are limitations to its use, there are also many future directions for research on this compound, which could lead to new insights and potential applications in a variety of fields.
Synthesis Methods
The synthesis of 3-(4-(benzylsulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine involves several steps. One common method involves the reaction of 4-chlorobenzenesulfonyl chloride with piperazine, followed by the addition of 2-methylimidazole and 2,3-dichloropyridazine. The resulting product can then be purified and characterized using various analytical techniques, such as nuclear magnetic resonance spectroscopy and mass spectrometry.
properties
IUPAC Name |
3-(4-benzylsulfonylpiperazin-1-yl)-6-(2-methylimidazol-1-yl)pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N6O2S/c1-16-20-9-10-25(16)19-8-7-18(21-22-19)23-11-13-24(14-12-23)28(26,27)15-17-5-3-2-4-6-17/h2-10H,11-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLNREBCXOLBJHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1C2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-(benzylsulfonyl)piperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.